Cas no 2742659-56-7 (5,8-Dibromo-3-methylquinoline)

• Product Name: 5,8-Dibromo-3-methylquinoline
• CAS No: 2742659-56-7
• MF: C₁₀H₇Br₂N
• MW: 300.977280855179
• CID: 6259756
• PubChem ID: 165690269
• Update Time: 2025-05-20

5,8-Dibromo-3-methylquinoline Chemical and Physical Properties

Names and Identifiers

• 2742659-56-7
• EN300-37113899
• 5,8-dibromo-3-methylquinoline
• Z5374553489
• 5,8-Dibromo-3-methylquinoline

• Inchi： 1S/C10H7Br2N/c1-6-4-7-8(11)2-3-9(12)10(7)13-5-6/h2-5H,1H3
• InChI Key： OZHINLZSBQPABD-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2C1=CC(C)=CN=2)Br

Computed Properties

• Exact Mass: 300.89247g/mol
• Monoisotopic Mass: 298.89452g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 12.9Ų

Additional information on 5,8-Dibromo-3-methylquinoline

Comprehensive Overview of 5,8-Dibromo-3-methylquinoline (CAS No. 2742659-56-7): Properties, Applications, and Industry Insights

5,8-Dibromo-3-methylquinoline (CAS No. 2742659-56-7) is a halogenated quinoline derivative that has garnered significant attention in pharmaceutical and materials science research. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds known for their versatile applications in medicinal chemistry, agrochemicals, and advanced materials. The presence of bromine atoms at the 5th and 8th positions, along with a methyl group at the 3rd position, imparts unique reactivity and functional properties to this molecule.

In recent years, the demand for halogenated quinolines has surged due to their role as key intermediates in the synthesis of bioactive molecules. Researchers are particularly interested in 5,8-Dibromo-3-methylquinoline for its potential in developing antimicrobial agents and fluorescence probes. The compound's structural features make it a valuable building block for designing molecules with tailored electronic and optical properties, aligning with the growing focus on smart materials and organic electronics.

The synthesis of 5,8-Dibromo-3-methylquinoline typically involves bromination reactions of 3-methylquinoline precursors under controlled conditions. Advanced purification techniques, such as column chromatography and recrystallization, ensure high purity levels (>98%), which is critical for research and industrial applications. Analytical characterization via NMR spectroscopy, mass spectrometry, and HPLC confirms the compound's structural integrity and purity.

One of the trending topics in the scientific community is the exploration of sustainable synthesis methods for halogenated compounds. 5,8-Dibromo-3-methylquinoline is no exception, with researchers investigating catalytic bromination and solvent-free reactions to reduce environmental impact. This aligns with the broader industry shift toward green chemistry and circular economy principles, addressing concerns about waste generation and resource efficiency.

From an application standpoint, 5,8-Dibromo-3-methylquinoline is increasingly studied for its role in photodynamic therapy (PDT) and bioimaging. Its ability to absorb and emit light at specific wavelengths makes it a candidate for photosensitizers and molecular sensors. Additionally, the compound's electron-withdrawing properties are leveraged in the design of organic semiconductors, a field experiencing rapid growth due to advancements in flexible electronics and optoelectronic devices.

Market trends indicate a rising demand for high-purity specialty chemicals like 5,8-Dibromo-3-methylquinoline, driven by innovations in drug discovery and material science. Suppliers and manufacturers are focusing on scalable production and custom synthesis services to meet diverse research needs. Quality control measures, including batch-to-batch consistency and regulatory compliance, are paramount to ensure reproducibility in downstream applications.

In summary, 5,8-Dibromo-3-methylquinoline (CAS No. 2742659-56-7) represents a strategically important compound at the intersection of chemistry and technology. Its multifaceted applications, coupled with ongoing research into sustainable synthesis and functional materials, position it as a molecule of enduring relevance in scientific and industrial contexts.